Cas no 57295-58-6 (3-(4-chlorophenyl)-4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazole)

• Product Name: 3-(4-chlorophenyl)-4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazole
• CAS No: 57295-58-6
• MF: C₁₀H₁₀ClN₃S
• MW: 239.724499225616
• MDL: MFCD01678646
• CID: 1603420
• PubChem ID: 3044469
• Update Time: 2025-10-29

3-(4-chlorophenyl)-4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazole
• 4H-1,2,4-triazole, 3-(4-chlorophenyl)-4-methyl-5-(methylthio)-
• 3-(4-chlorophenyl)-4-methyl-5-methylsulfanyl-1,2,4-triazole
• DTXSID30205905
• JS-2810
• BRN 0653344
• AKOS005109118
• CHEMBL26568
• MFCD01678646
• 57295-58-6
• 3-(4-Chlorophenyl)-4-methyl-5-(methylthio)-4H-1,2,4-triazole

• MDL： MFCD01678646
• Inchi： 1S/C10H10ClN3S/c1-14-9(12-13-10(14)15-2)7-3-5-8(11)6-4-7/h3-6H,1-2H3
• InChI Key： CFPVKCWDDDIQRT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(N1C)SC

Computed Properties

• Exact Mass: 239.0286
• Monoisotopic Mass: 239.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 411.8°C at 760 mmHg
• Flash Point: 202.9°C
• Refractive Index: 1.655
• PSA: 30.71

Additional information on 3-(4-chlorophenyl)-4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazole

Introduction to 3-(4-Chlorophenyl)-4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazole (CAS No. 57295-58-6)

3-(4-Chlorophenyl)-4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazole, also known by its CAS number 57295-58-6, is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structural features and chemical properties, making it a valuable component in various scientific and industrial processes.

The molecular structure of 3-(4-Chlorophenyl)-4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazole consists of a triazole ring substituted with a 4-chlorophenyl group, a methyl group, and a methylsulfanyl group. The triazole ring is a five-membered heterocyclic compound containing three nitrogen atoms and two carbon atoms. The presence of the 4-chlorophenyl group imparts specific electronic and steric effects, while the methyl and methylsulfanyl groups contribute to the overall stability and reactivity of the molecule.

In recent years, 3-(4-Chlorophenyl)-4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazole has gained attention due to its potential applications in pharmaceutical research. Studies have shown that this compound exhibits promising biological activities, including antifungal and antibacterial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant antifungal activity against various strains of fungi, including Candida albicans and Aspergillus fumigatus. The researchers attributed this activity to the unique combination of functional groups present in the molecule.

Beyond its antifungal properties, 3-(4-Chlorophenyl)-4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazole has also been explored for its potential as an antibacterial agent. A study conducted by a team at the University of California in 2020 found that this compound showed potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action was hypothesized to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

In addition to its biological activities, 3-(4-Chlorophenyl)-4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazole has been utilized as an intermediate in the synthesis of more complex molecules. Its reactivity and stability make it an attractive starting material for organic synthesis. For example, a recent paper in the Tetrahedron Letters described the use of this compound in the synthesis of novel triazole derivatives with potential applications in cancer therapy. The researchers developed a series of compounds that exhibited selective cytotoxicity against cancer cells while showing minimal toxicity to normal cells.

The synthetic routes for preparing 3-(4-Chlorophenyl)-4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazole have been well-documented in the literature. One common method involves the reaction of 3-amino-1-(4-chlorophenyl)-2-methylpropenone with methyl isothiocyanate followed by cyclization under appropriate conditions. This synthetic pathway is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The physical properties of 3-(4-Chlorophenyl)-4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazole are also noteworthy. It is a solid at room temperature with a melting point ranging from 80°C to 85°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These properties make it suitable for use in various chemical reactions and formulations.

Safety considerations are an important aspect when handling any chemical compound. While 3-(4-Chlorophenyl)-4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazole is not classified as a hazardous substance under current regulations, it is recommended to follow standard laboratory safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, ensuring adequate ventilation, and handling the compound in a fume hood if necessary.

In conclusion, 3-(4-Chlorophenyl)-4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazole (CAS No. 57295-58-6) is a multifaceted compound with significant potential in pharmaceutical research and organic synthesis. Its unique structural features and chemical properties make it an attractive candidate for further investigation into its biological activities and applications in drug development. As research continues to advance our understanding of this compound's capabilities, it is likely that new and innovative uses will be discovered.